![molecular formula C12H8Cl2N2Pd B088350 Dichloro(1,10-phenanthroline)palladium(II) CAS No. 14783-10-9](/img/structure/B88350.png)
Dichloro(1,10-phenanthroline)palladium(II)
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Overview
Description
Dichloro(1,10-phenanthroline)palladium(II) is a chemical compound with the molecular formula C12H8Cl2N2Pd . It is used as a catalyst for various reactions including carbonylation of alkyl nitrites, arylation reactions, multiple acetylene insertions under Sonogashira reaction protocol, cross-coupling reactions of pyridine carboxylic acid chlorides with alkylzinc reagents, and hydrophosphinylation of alkenes and alkynes .
Synthesis Analysis
While specific synthesis methods for Dichloro(1,10-phenanthroline)palladium(II) were not found, 1,10-Phenanthroline derivatives are commonly used ligands for organic synthesis. A practical synthesis of polysubstituted unsymmetric 1,10-phenanthroline compounds was developed based on the palladium-catalyzed oxidative cross coupling reaction of C (sp2)–H/C (sp3)–H bonds .Molecular Structure Analysis
The molecular weight of Dichloro(1,10-phenanthroline)palladium(II) is 357.53 . The SMILES string representation is Cl[Pd]Cl.c1cnc2c(c1)ccc3cccnc23 .Chemical Reactions Analysis
Dichloro(1,10-phenanthroline)palladium(II) is suitable for various types of reactions including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Hiyama coupling, and Heck reaction .Physical And Chemical Properties Analysis
Dichloro(1,10-phenanthroline)palladium(II) is a solid substance . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Photoredox Catalysis in Sonogashira C-C Cross-Coupling Reactions
A study by Dissanayake et al. (2019) demonstrated the use of a BODIPY-functionalized dichloro(1,10-phenanthroline)palladium(II) complex as an efficient photoredox catalyst. This catalyst was employed in Sonogashira C-C cross-coupling reactions, achieving yields up to 92% under visible light at room temperature (Dissanayake et al., 2019).
Photocatalytic Degradation of Organic Pollutants
Sh et al. (2014) synthesized a photocatalyst by supporting dichloro(1,10-phenanthroline-5,6-dione) palladium(II) complex on SBA-15 silica. This catalyst showed enhanced photocatalytic efficiency compared to the pure complex in the degradation of organic pollutants like 2,4-dichlorophenol (Sh et al., 2014).
Biological Activity of Palladium Complexes
Lapshin and Magdysyuk (2009) investigated the structure of a biologically active binuclear palladium complex containing 1,10-phenanthroline. They determined its crystal structure and discussed its relevance in biological applications (Lapshin & Magdysyuk, 2009).
Catalysis in Polyketone Synthesis
Durand et al. (2006) explored the use of cationic palladium complexes, including those with 1,10-phenanthroline ligands, as catalysts in CO/vinyl arene polyketones synthesis. The study identified correlations between the electron density on palladium and the catalytic activity of the complexes (Durand et al., 2006).
Quantitative Precipitation of Palladium
Ryan and Fainer (1949) reported that palladium can be precipitated quantitatively with 1,10-phenanthroline from palladous chloride solutions. This method allows for the selective precipitation of palladium in the presence of other platinum metals (Ryan & Fainer, 1949).
Ligands in Heck Reaction
Cabri et al. (1993) conducted mechanistic studies on the use of 1,10-phenanthroline derivatives as palladium ligands in the Heck reaction. This work provided insights into factors influencing the coordination of unsaturated systems onto palladium complexes (Cabri et al., 1993).
Mechanism of Action
Target of Action
Dichloro(1,10-phenanthroline)palladium(II) is a catalyst that primarily targets various types of coupling reactions . It is particularly suitable for Buchwald-Hartwig Cross Coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Hiyama coupling, and Heck reaction .
Mode of Action
This compound interacts with its targets by facilitating the formation of carbon-carbon bonds in organic synthesis . It aids in the carbonylation of alkyl nitrites, arylation reactions, and multiple acetylene insertions under the Sonogashira reaction protocol . It also assists in cross-coupling reactions of pyridine carboxylic acid chlorides with alkylzinc reagents and the hydrophosphinylation of alkenes and alkynes .
Biochemical Pathways
The biochemical pathways affected by Dichloro(1,10-phenanthroline)palladium(II) are primarily those involved in the formation of carbon-carbon bonds. This includes the Buchwald-Hartwig Cross Coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Hiyama coupling, and Heck reaction . The downstream effects of these reactions include the synthesis of complex organic molecules, which can be used in various applications, including pharmaceuticals and materials science.
Result of Action
The primary result of the action of Dichloro(1,10-phenanthroline)palladium(II) is the facilitation of carbon-carbon bond formation in various types of coupling reactions . This leads to the synthesis of complex organic molecules, which can be used in a variety of applications.
Action Environment
The action of Dichloro(1,10-phenanthroline)palladium(II) can be influenced by various environmental factors. For instance, it should be stored under inert gas (nitrogen or Argon) at 2-8°C . Additionally, the reaction conditions, such as temperature, solvent, and the presence of other reagents, can also affect the compound’s catalytic activity and stability .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known to be a catalyst for various biochemical reactions
Cellular Effects
It is known to affect the aggregation of human prion protein PrP106-126
Molecular Mechanism
As a catalyst, it likely exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is recommended to store the compound under inert gas (nitrogen or Argon) at 2-8°C .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Dichloro(1,10-phenanthroline)palladium(II) involves the reaction of palladium chloride with 1,10-phenanthroline in the presence of hydrochloric acid followed by the addition of sodium chloride to form the final product.", "Starting Materials": [ "Palladium chloride", "1,10-phenanthroline", "Hydrochloric acid", "Sodium chloride" ], "Reaction": [ "Dissolve 0.5 g of palladium chloride in 10 mL of water", "Add 1.0 g of 1,10-phenanthroline and 2 mL of hydrochloric acid to the palladium chloride solution", "Heat the reaction mixture at 80°C for 2 hours", "Cool the reaction mixture to room temperature and add 5 g of sodium chloride", "Filter the resulting precipitate and wash with water", "Dry the product under vacuum" ] } | |
CAS RN |
14783-10-9 |
Molecular Formula |
C12H8Cl2N2Pd |
Molecular Weight |
357.5 g/mol |
IUPAC Name |
palladium(2+);1,10-phenanthroline;dichloride |
InChI |
InChI=1S/C12H8N2.2ClH.Pd/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;;/h1-8H;2*1H;/q;;;+2/p-2 |
InChI Key |
YGAISFRMWCCXCG-UHFFFAOYSA-L |
SMILES |
C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.Cl[Pd]Cl |
Canonical SMILES |
C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.[Cl-].[Cl-].[Pd+2] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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